Cas no 2228597-67-7 (2-amino-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-one)

• Product Name: 2-amino-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-one
• CAS No: 2228597-67-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5965703
• PubChem ID: 165763861
• Update Time: 2025-07-21

2-amino-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-one
• 2-amino-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethan-1-one
• EN300-1788917
• 2228597-67-7

• Inchi： 1S/C11H17NO/c1-11(2)7-3-4-8(9(11)5-7)10(13)6-12/h4,7,9H,3,5-6,12H2,1-2H3
• InChI Key： XARMBOCRSUZLBV-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-one

Comprehensive Overview of 2-amino-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethan-1-one (CAS No. 2228597-67-7)

The compound 2-amino-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethan-1-one (CAS No. 2228597-67-7) is a specialized organic molecule with a unique bicyclic structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both an amino group and a ketone functional group in its structure makes it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, which aligns with the growing demand for innovative drug discovery and sustainable agricultural solutions.

One of the key features of 2-amino-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethan-1-one is its bicyclic framework, which contributes to its stability and reactivity. The 6,6-dimethylbicyclo[3.1.1]hept-2-ene moiety is a derivative of pinene, a naturally occurring terpene, which adds to the compound's appeal in green chemistry applications. This connection to natural products resonates with current trends in sustainable and eco-friendly chemical synthesis, a topic frequently searched by professionals in the field. Additionally, the compound's potential as a precursor for flavor and fragrance ingredients has sparked interest in the cosmetics and food industries.

In the pharmaceutical sector, 2-amino-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethan-1-one is being explored for its ability to modulate biological pathways. Its structural similarity to certain neuroactive compounds has led to investigations into its use in central nervous system (CNS) drug development. This aligns with the increasing focus on mental health and neurodegenerative diseases, which are hot topics in both academic research and public discourse. The compound's potential to serve as a scaffold for small-molecule therapeutics is another area of active research, reflecting the broader industry shift toward targeted and personalized medicine.

From a synthetic chemistry perspective, the compound's reactivity and stereochemistry present intriguing challenges and opportunities. The presence of the amino and ketone groups allows for diverse functionalization, making it a valuable tool for asymmetric synthesis and catalysis. These aspects are particularly relevant to researchers searching for new synthetic methodologies or catalysts for organic transformations. The compound's potential in metal-organic frameworks (MOFs) and polymer chemistry is also being explored, as these areas continue to gain traction in materials science.

The growing interest in 2-amino-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethan-1-one is evident from the increasing number of patents and publications referencing its use. Its versatility and unique structural features make it a compelling subject for further study, particularly in the context of drug discovery, green chemistry, and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in chemistry and related fields.